3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-methoxy-
Overview
Description
“3H-1,2,4-Triazol-3-one, 1,2-dihydro-” is a chemical compound with the molecular formula C2H3N3O . It’s also known as s-Triazol-3-ol .
Synthesis Analysis
An efficient strategy for constructing 3H-1,2,4-triazol-3-ones involves a copper-promoted [3 + 2] annulation reaction of amidine hydrochlorides and isocyanates . This transformation may undergo nucleophilic attack of amidines on isocyanates and copper promoted intramolecular N–N oxidative coupling .Molecular Structure Analysis
The molecular structure of “3H-1,2,4-Triazol-3-one, 1,2-dihydro-” is available as a 2D Mol file or as a computed 3D SD file . The 3D structure can be viewed using Java or Javascript .properties
CAS RN |
51291-82-8 |
|---|---|
Molecular Formula |
C3H5N3O2 |
Molecular Weight |
115.09 g/mol |
IUPAC Name |
3-methoxy-1,4-dihydro-1,2,4-triazol-5-one |
InChI |
InChI=1S/C3H5N3O2/c1-8-3-4-2(7)5-6-3/h1H3,(H2,4,5,6,7) |
InChI Key |
ZDINYQOPDQBHQW-UHFFFAOYSA-N |
Canonical SMILES |
COC1=NNC(=O)N1 |
Origin of Product |
United States |
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